Cas no 2867-59-6 (3-Aminobutan-1-ol)

• Product Name: 3-Aminobutan-1-ol
• CAS No: 2867-59-6
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD03412694
• CID: 239508
• PubChem ID: 12202791
• Update Time: 2025-08-02

3-Aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Aminobutan-1-ol
• 1-Butanol,3-amino-
• 3-amino-1-butanol
• 3-Amino-butan-1-ol
• 1-Butanol,3-amino
• 3-amino-1-butanol(SALTDATA: FREE)
• 3-amino-3-methylpropanol
• 3-Aminobutanol
• 3-azanylbutan-1-ol
• 4-hydroxy-but-2-ylamine
• amino-methyl propanol
• 1-Butanol, 3-amino-
• 1-Butanol,3-amino-, (3S)-
• zlchem 642
• R-3-amino-1-butanol
• 2-Amino-4-hydroxybutane
• Intermediates of Dolutegravir
• 3-amino-3-methylpropan-1-ol
• ZLD0092
• AGMZSYQMSHMXLT-UHFFFAOYSA-N
• STL453742
• LS41893
• 2867-59-6
• AS-57114
• EN300-82225
• MFCD08275763
• AM84886
• SY030187
• Z385458430
• A5415
• SB11313
• NS00005240
• FT-0602719
• DTXSID80480280
• BB 0259411
• CS-W004841
• FT-0650752
• F11725
• AKOS000321548
• AKOS016042171
• SB83784
• (S)-3-AMINO-1-BUTANOL
• FT-0650751
• A819531
• SB11314
• SY022986
• MFCD03412694
• R-3-aminobutan-1-ol
• DB-006344
• DB-072965
• ALBB-010691
• DB-072964

• MDL： MFCD03412694
• Inchi： 1S/C4H11NO/c1-4(5)2-3-6/h4,6H,2-3,5H2,1H3
• InChI Key： AGMZSYQMSHMXLT-UHFFFAOYSA-N
• SMILES： OCCC(C)N

Computed Properties

• Exact Mass: 89.08410
• Monoisotopic Mass: 89.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: -0.6

Experimental Properties

• Density: 0.9132 (estimate)
• Melting Point: 8.72°C (estimate)
• Boiling Point: 168.3℃ at 760 mmHg
• Flash Point: 55.616 °C
• Refractive Index: 1.4534
• PSA: 46.25000
• LogP: 0.41630

3-Aminobutan-1-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Aminobutan-1-ol

3-Aminobutan-1-ol: A Comprehensive Overview

3-Aminobutan-1-ol, also known by its CAS number 2867-59-6, is a versatile organic compound with significant applications in various fields. This compound, characterized by its four-carbon chain with an amino group (-NH₂) at the third position and a hydroxyl group (-OH) at the first position, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, materials science, and biotechnology. Recent advancements in synthetic methodologies and its incorporation into cutting-edge research have further highlighted its importance in modern chemistry.

The molecular structure of 3-Aminobutan-1-ol allows for a wide range of chemical reactivity. The presence of both an amino and hydroxyl group makes it a valuable precursor for the synthesis of more complex molecules. For instance, researchers have utilized it as a building block in the development of bioactive compounds, including antibiotics and antiviral agents. A study published in 2023 demonstrated that derivatives of 3-Aminobutan-1-ol exhibit potent inhibitory effects against certain enzymes involved in viral replication, showcasing its potential in antiviral drug discovery.

In addition to its role in drug development, 3-Aminobutan-1-ol has found applications in the synthesis of advanced materials. Its ability to form stable amide bonds has made it a key component in the creation of polyamides and other high-performance polymers. Recent research has explored its use in creating biodegradable polymers for sustainable packaging solutions, aligning with global efforts to reduce plastic waste.

The synthesis of 3-Aminobutan-1-ol has also been optimized through innovative techniques. Traditionally synthesized via reductive amination or hydrolysis of nitriles, modern methods now incorporate catalytic hydrogenation and enzymatic processes to enhance yield and reduce environmental impact. These advancements not only improve the efficiency of production but also contribute to greener chemical practices.

Beyond its chemical applications, 3-Aminobutan-1-ol plays a role in biological systems as well. It has been identified as a metabolite in certain metabolic pathways, highlighting its natural occurrence and biological significance. This dual role as both a synthetic precursor and a naturally occurring compound underscores its multifaceted nature.

In conclusion, 3-Aminobutan-1-ol (CAS No: 2867-59-6) stands out as a pivotal compound in contemporary chemistry. Its diverse applications, from drug development to materials science, coupled with recent research breakthroughs, position it as a key player in advancing technological and therapeutic innovations. As research continues to uncover new potentials for this compound, its significance is expected to grow further across various industries.